Suplatast
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Overview
Description
Suplatast tosilate is an anilide.
Scientific Research Applications
Bronchial Asthma and Airway Inflammation :
- Suplatast has been shown to inhibit IgE antibody production and Th2 cytokines, such as interleukin (IL)-4 and IL-5. This effect reduces eosinophil infiltration and cytokine mRNA expression in bronchoalveolar lavage fluid in a Brown Norway rat model of bronchial asthma (Matsumoto et al., 2002).
- It effectively reduces airway hyperresponsiveness and eosinophilic inflammation, as evidenced by decreased eosinophil counts and inflammation markers in asthma patients (Yoshida et al., 2002).
Interstitial Cystitis :
- Suplatast has shown improvements in symptoms of interstitial cystitis (IC) in a rat model, suggesting potential therapeutic applications for IC patients (Kirimoto et al., 2007).
Renal Interstitial Fibrosis :
- In a mouse model of renal interstitial fibrosis, suplatast prevented fibrosis in the obstructed kidney. This effect was linked to the inhibition of phosphorylation of extracellular signal-regulated kinase (ERK) and janus kinase/signal transducer and activator of transcription (JAK/STAT) pathway signaling (Honma et al., 2023).
Eosinophil Function :
- Suplatast modifies eosinophil function, potentially reducing their participation in airway inflammation. This modification is evident in its suppression of inflammatory mediators-induced chemotaxis and adhesion to endothelial cells, which may be useful in treating bronchial asthma (Suwaki et al., 2001).
Goblet Cell Metaplasia in Asthma :
- Suplatast has been found to have an impact on goblet cell metaplasia, a characteristic of asthma associated with excess mucus secretion. By inhibiting Th2 cytokines, it suppresses IL-4, IL-5, IL-13, and eosinophilic airway inflammation, thus affecting mucus hypersecretion (Hoshino et al., 2005).
Antitussive Effects :
- Suplatast has shown novel antitussive effects in guinea pigs, mediated by a mechanism involving the peripheral nervous system. This suggests its potential in treating cough production, particularly in conditions like bronchitis (Zhou et al., 2015).
properties
CAS RN |
94055-75-1 |
---|---|
Product Name |
Suplatast |
Molecular Formula |
C16H26NO4S+ |
Molecular Weight |
328.4 g/mol |
IUPAC Name |
[3-[4-(3-ethoxy-2-hydroxypropoxy)anilino]-3-oxopropyl]-dimethylsulfanium |
InChI |
InChI=1S/C16H25NO4S/c1-4-20-11-14(18)12-21-15-7-5-13(6-8-15)17-16(19)9-10-22(2)3/h5-8,14,18H,4,9-12H2,1-3H3/p+1 |
InChI Key |
DYZJXZOQQRXDLE-UHFFFAOYSA-O |
SMILES |
CCOCC(COC1=CC=C(C=C1)NC(=O)CC[S+](C)C)O |
Canonical SMILES |
CCOCC(COC1=CC=C(C=C1)NC(=O)CC[S+](C)C)O |
Other CAS RN |
94055-75-1 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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